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Compound of Interest

Compound Name: Barium arsenate

Cat. No.: B084981

An In-depth Technical Guide to Barium Arsenate

This guide provides a comprehensive overview of the chemical properties and synthesis of
barium arsenate, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Barium arsenate is an inorganic compound with the chemical formula Bas(AsOa4)2.[1][2] It is
also known as tribarium diarsenate.[3][4][5] The compound is composed of barium cations
(Ba?*) and arsenate anions (AsOa437).[1] It is a white, crystalline solid that is insoluble in water.

[2]

Quantitative Data Summary

Property Value

Chemical Formula Bas(AsOa)2

IUPAC Name Tribarium diarsenate
Molecular Weight 689.8 g/mol [2][3]
CAS Number 13477-04-8[2][3][4]
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Experimental Protocols: Synthesis of Barium
Arsenate

The synthesis of barium arsenate can be achieved through several methods, with controlled
precipitation being a common and effective approach.

Controlled Precipitation Method

This method relies on the reaction between a soluble barium salt and a soluble arsenate salt in
an aqueous solution, leading to the precipitation of the insoluble barium arsenate.

e Reactants:
o A soluble barium salt, such as barium chloride (BaClz).
o A soluble arsenate salt, such as sodium arsenate (NasAsQOa).
e Procedure:
o Prepare separate aqueous solutions of the barium salt and the arsenate salt.

o The reaction is highly dependent on the pH of the solution. To specifically synthesize
tribarium diarsenate [Bas(AsOas)z], the reaction should be conducted under high pH
(alkaline) conditions.[2][6] At neutral or low pH, other forms such as barium hydrogen
arsenate monohydrate (BaHAsOa4-H20) may form.[2][6]

o Slowly add the sodium arsenate solution to the barium chloride solution while stirring
continuously.

o The insoluble barium arsenate will precipitate out of the solution.

o The precipitate can then be collected by filtration, washed with deionized water to remove
any soluble impurities, and dried.

e Reaction: 3BaClz(aq) + 2NasAsOas(aq) — Bas(AsOa)2(s) + 6NaCl(aq)

Alternative Synthesis: Reaction with Arsenic Acid
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An alternative industrial production method involves the reaction of barium hydroxide with
arsenic acid.[2]

e Reaction: 3Ba(OH)z(aq) + 2H3AsOa(aq) — Bas(AsOa)2(s) + 6H20(1)[2]
Visualizations

Chemical Composition of Barium Arsenate

The following diagram illustrates the ionic composition of tribarium diarsenate.
Caption: lonic components of tribarium diarsenate.

Experimental Workflow for Controlled Precipitation

This diagram outlines the key steps in the synthesis of barium arsenate via controlled
precipitation.

Caption: Workflow for barium arsenate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Barium arsenate chemical formula and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084981#barium-arsenate-chemical-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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